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Compound Name:
9-Octadecenoic acid (9Z)-,

dodecyl ester

Cat. No.: B1237561 Get Quote

An In-depth Technical Guide to the Physical Properties of 9-Octadecenoic acid (9Z)-, dodecyl
ester

Introduction
9-Octadecenoic acid (9Z)-, dodecyl ester, commonly known as dodecyl oleate or lauryl

oleate, is a long-chain wax ester. It is synthesized from the esterification of oleic acid, a

monounsaturated omega-9 fatty acid, and dodecanol (lauryl alcohol).[1][2] This compound is

recognized for its lubricating and emollient properties, leading to its widespread application in

the cosmetics, personal care, and pharmaceutical industries.[1][2] In cosmetic formulations, it

functions as a skin-conditioning agent, emulsifier, and thickener, enhancing product texture and

stability.[1][2] It is typically a colorless to slightly yellow liquid at room temperature.[1][2][3]

This technical guide provides a comprehensive overview of the key physical properties of 9-
Octadecenoic acid (9Z)-, dodecyl ester, presents standardized experimental methodologies

for their determination, and illustrates its chemical identity through a logical relationship

diagram.
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The quantitative physical and chemical properties of 9-Octadecenoic acid (9Z)-, dodecyl
ester are summarized in the table below. The data has been compiled from various chemical

databases and supplier specifications. It is important to note that some values are predicted

based on computational models and are indicated as such.

Property Value

CAS Number 36078-10-1[4][5][6][7]

Molecular Formula C₃₀H₅₈O₂[1][2][4][6][8]

Molecular Weight 450.78 g/mol [1][4][8]

Appearance Colorless to slightly yellow liquid[1][2][3]

Melting Point 14.5 °C[4][8][9]

Boiling Point
519.6 ± 29.0 °C at 760 mmHg (Predicted)[4][6]

[8]

Density 0.865 ± 0.06 g/cm³ (Predicted)[4][6][8]

Refractive Index 1.46[4][6]

Flash Point 71.3 °C[4][6][9]

Vapor Pressure 6.75 x 10⁻¹¹ mmHg at 25 °C[4][6][9]

Octanol/Water Partition Coefficient (LogP) 13.623 (Estimated)[8]

Solubility Low solubility in water[1][2]

Storage Temperature
Room Temperature, sealed in a dry place[8][9]

or -20°C for long-term storage[1][2]

Experimental Protocols
While specific experimental documentation for 9-Octadecenoic acid (9Z)-, dodecyl ester is
not detailed in the provided search results, the physical properties listed are determined by

well-established, standardized methods. Below are general protocols for key properties,

applicable to long-chain fatty acid esters.
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1. Melting Point Determination (Capillary Method - OECD TG 102)

Principle: This method involves heating a small, powdered sample in a capillary tube within a

calibrated apparatus and observing the temperature range over which the substance melts.

Methodology:

A small amount of the substance is introduced into a capillary tube, which is then placed in

the heating block of a melting point apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperatures at which the substance begins to melt and at which it becomes

completely liquid are recorded. This range is reported as the melting point. For a pure

substance, this range is typically narrow.

2. Boiling Point Determination (Ebulliometer Method - OECD TG 103)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure. An ebulliometer measures this temperature precisely.

Methodology:

The liquid is placed in the ebulliometer, which is equipped with a heating element, a

condenser, and a calibrated temperature sensor.

The liquid is heated to a steady boil, and the temperature of the vapor-liquid equilibrium is

recorded.

The measured boiling point is corrected to standard atmospheric pressure (760 mmHg).

The values cited are often computationally predicted due to the high boiling point of this

compound, which can lead to decomposition.

3. Density Measurement (Oscillating U-tube Method - OECD TG 109)

Principle: This method measures the density of a liquid by relating the oscillation frequency

of a U-shaped tube to the mass of the liquid contained within it.
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Methodology:

A digital density meter with an oscillating U-tube is calibrated using reference standards

(e.g., dry air and pure water).

The liquid sample is injected into the U-tube, which is maintained at a constant, specified

temperature (e.g., 20 °C).

The instrument measures the period of oscillation of the tube containing the sample and

calculates the density.

4. Refractive Index Measurement (Refractometer - ASTM D1218)

Principle: The refractive index is a dimensionless number that describes how fast light

propagates through a material. It is a characteristic property of a substance.

Methodology:

An Abbe refractometer is calibrated using a standard of known refractive index.

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is thermostatically controlled to a specific temperature (e.g., 25 °C).

Light is passed through the sample, and the operator adjusts the instrument to find the

critical angle, from which the refractive index is read directly from the scale.

Mandatory Visualization
The following diagram illustrates the logical relationships defining the chemical identity of 9-
Octadecenoic acid (9Z)-, dodecyl ester.

Caption: Chemical identity map for Dodecyl Oleate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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